Cas no 3507-51-5 (Benzothiazole,6-methyl-2-(methylsulfinyl)-)

• Product Name: Benzothiazole,6-methyl-2-(methylsulfinyl)-
• CAS No: 3507-51-5
• MF: C₉H₉NOS₂
• MW: 211.303859472275
• CID: 295878
• Update Time: 2024-01-27

Benzothiazole,6-methyl-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-methyl-2-(methylsulfinyl)-
• Benzothiazole, 6-methyl-2-(methylsulfinyl)- (7CI,8CI)
• Benzothiazole, 6-methyl-2-(methylsulfinyl)-

• Inchi： 1S/C9H9NOS2/c1-6-3-4-7-8(5-6)12-9(10-7)13(2)11/h3-5H,1-2H3
• InChI Key： RNIMZHKFVGJLQH-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC=C2N=C1S(C)=O

Computed Properties

• Exact Mass: 211.01267
• Monoisotopic Mass: 211.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• PSA: 29.96